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Abstract: Strobilurin fungicides, also known as Quinone outside Inhibitors (QoIs), represent a

major class of agricultural fungicides pivotal in modern crop protection.[1] Derived from natural

compounds produced by fungi such as Strobilurus tenacellus, these synthetic analogs possess

a broad spectrum of activity against pathogens from all major fungal classes.[2][3][4] Their

specific mode of action, the inhibition of mitochondrial respiration, while highly effective, also

predisposes them to a high risk of resistance development in target pathogens.[5][6] This guide

provides a comprehensive technical overview of the strobilurin class, detailing their mechanism

of action, chemical diversity, spectrum of activity, and the physiological effects they exert on

plants. It further explores the molecular basis of fungicide resistance and outlines key

experimental protocols for their study, intended for researchers, scientists, and professionals in

drug development.

History and Discovery
The discovery of strobilurin fungicides is a prime example of natural product chemistry inspiring

synthetic agrochemical development. In 1977, the first natural strobilurin compound, Strobilurin

A, was isolated from the mycelium of the wood-rotting mushroom Strobilurus tenacellus.[2][7]

This fungus utilizes the compound to suppress other competing fungi.[3] Researchers identified

the (E)-β-methoxyacrylate group as the core toxophore responsible for this antifungal activity.

[8]

However, natural strobilurins were not suitable for agricultural use due to their instability under

UV light.[3] This led to extensive research by agrochemical companies to synthesize more
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stable and efficacious analogs. The first commercial synthetic strobilurin, azoxystrobin, was

introduced in 1996, followed by other key active ingredients like kresoxim-methyl and

pyraclostrobin.[1][7][8] These synthetic derivatives offered improved photostability and a

broader spectrum of activity, leading to their rapid adoption and significant share of the global

fungicide market.[1][2]

Chemical Structure and Properties
The defining chemical feature of all strobilurin fungicides is the presence of the (E)-β-

methoxyacrylate pharmacophore, which is essential for their biological activity.[8] While this

core structure is conserved, the various commercialized strobilurins differ in the composition of

their side chains and arene bridges. These structural modifications influence their biokinetic

properties, such as absorption, translocation within the plant, and stability, which in turn affect

their spectrum of activity and systemic properties.[9] For example, some strobilurins like

trifloxystrobin have a high affinity for the waxy cuticle and exhibit translaminar movement

(movement from one side of a leaf to the other), while others are more systemic.[6][10]

Below is a logical diagram illustrating the development pathway from natural products to

diverse synthetic analogs.
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Caption: Development pipeline from natural strobilurin to commercial fungicides.

Table 1: Key Commercial Strobilurin Fungicides
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Active Ingredient Chemical Class Key Properties

Azoxystrobin Methoxyacrylate
Broad-spectrum, systemic
with xylem mobility.[3][4]

Kresoxim-methyl Methoxyiminoacetate

Quasi-systemic with

translaminar activity, vapor

phase movement.[6][7]

Pyraclostrobin Methoxycarbamate

Locally systemic, translaminar

activity, strong physiological

effects.[3][11]

Trifloxystrobin Methoxyiminoacetate

Mesostemic (strong affinity for

waxy cuticle), translaminar,

vapor phase.[3][10]

Picoxystrobin Methoxyacrylate
Systemic with xylem mobility

and vapor action.[1]

| Fluoxastrobin | Dihydro-dioxazine | Systemic with xylem mobility.[1] |

Mechanism of Action
Strobilurins have a highly specific, single-site mode of action.[2][3] They are classified as

Quinone outside Inhibitors (QoIs) because they bind to the quinol oxidation (Qo) site of the

cytochrome bc1 complex (also known as Complex III) within the inner mitochondrial membrane

of fungi.[6][7][8] This binding action blocks the electron transfer between cytochrome b and

cytochrome c1.[8][12]

The disruption of the electron transport chain halts the production of adenosine triphosphate

(ATP), the primary energy currency of the cell.[2][8] This cessation of energy production

effectively stops fungal growth, and most critically, inhibits spore germination, making

strobilurins excellent preventative fungicides.[3][10]
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Caption: Strobilurins block the Qo site of Complex III, halting electron transport.

Spectrum of Activity and Efficacy
Strobilurins are renowned for their exceptionally broad spectrum of activity, controlling fungal

diseases caused by pathogens in all four major classes: Ascomycetes, Basidiomycetes,

Deuteromycetes, and Oomycetes.[2][4] They are used to manage a wide array of diseases,

including powdery mildews, downy mildews, rusts, leaf spots, and fruit rots, across a diverse

range of crops such as cereals, fruits, vegetables, and turfgrass.[2][6]

Their primary strength lies in preventative disease control, as they are highly effective at

inhibiting spore germination.[3] While they possess some curative activity, it is generally limited.

[10] The efficacy can vary between different strobilurin compounds and target pathogens.

Table 2: Efficacy of Strobilurin-Based Fungicides Against Soybean Rust (Phakopsora

pachyrhizi)
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Fungicide
Class/Combination

Avg. Disease Reduction
(%)

Avg. Yield Increase (%)

Strobilurin (alone) 52.1% 38.2%

Triazole (alone) 61.3% 46.5%

Strobilurin + Triazole 66.4% 51.7%

Data synthesized from a quantitative review of fungicide trials in Brazil. On average, fungicide

treatments reduced disease by 58.7% and increased yield by 43.9%.[13][14] Combinations of

strobilurins with triazoles generally improved disease control and yield protection compared to

either class used alone.[13]

Physiological Effects on Plants
Beyond their fungicidal action, strobilurins can induce significant physiological changes in

plants, often referred to as the "greening effect".[15][16] These effects can contribute to

increased yield and improved crop quality even in the absence of significant disease pressure.

Key physiological effects include:

Delayed Senescence: Strobilurins can inhibit ethylene biosynthesis, a key hormone in the

leaf aging process. This delays the breakdown of chlorophyll, keeping leaves

photosynthetically active for a longer period.[15][16][17]

Increased Nitrogen Assimilation: Treatment with strobilurins has been shown to increase the

activity of nitrate reductase, a key enzyme in the nitrogen assimilation pathway. This can

lead to more efficient use of nitrogen and increased biomass.[2][16]

Enhanced Stress Tolerance: Strobilurins can improve a plant's ability to cope with abiotic

stresses like drought and heat. This is partly achieved by influencing hormone levels, such

as increasing abscisic acid (ABA), which helps regulate stomatal opening and reduce water

loss.[15][16]

Modified Carbon Metabolism: By temporarily reducing the rate of mitochondrial respiration in

the plant, strobilurins can decrease carbon dioxide loss, leading to a more favorable carbon
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balance and more energy available for growth.[15]

Fungicide Resistance
The single-site mode of action of strobilurins makes them highly prone to the development of

resistance in fungal populations.[3][6] Resistance can develop rapidly and often results in a

complete loss of disease control that cannot be overcome by increasing the fungicide

application rate.[3]

Mechanisms of Resistance
The primary mechanism of resistance to strobilurin fungicides is a target-site modification

resulting from point mutations in the mitochondrial cytochrome b gene (CYTB).[11][18] These

mutations alter the amino acid sequence of the protein, reducing the binding affinity of the

fungicide to the Qo site.

Table 3: Key Mutations in the Cytochrome b Gene Conferring Strobilurin Resistance

Mutation
Amino Acid
Change

Pathogen
Examples

Resistance Level

G143A Glycine → Alanine

Pyricularia grisea,
Erysiphe graminis,
Plasmopara
viticola,
Mycosphaerella
fijiensis[18][19][20]

High to complete

F129L
Phenylalanine →

Leucine

Pyricularia grisea,

Alternaria solani,

Pythium

aphanidermatum[18]

[21][22]

Moderate to high

| G137R | Glycine → Arginine | Saccharomyces cerevisiae (lab mutant)[23][24] | High |

Because all strobilurins share the same target site, there is strong cross-resistance among

them.[6][25] A fungal strain resistant to one strobilurin is typically resistant to all others in the
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class, even those it has never been exposed to.[6]

Resistance Management
To delay the development of resistance, strict management strategies are essential. The

Fungicide Resistance Action Committee (FRAC) provides guidelines that include:

Limiting the number of applications per season.

Alternating or mixing strobilurins with fungicides that have a different mode of action.[3]

Using strobilurins in a preventative rather than curative manner.

Adhering to labeled application rates.

Key Experimental Protocols
Protocol: Fungicide Sensitivity Assay (EC₅₀
Determination)
This protocol determines the concentration of a fungicide required to inhibit 50% of mycelial

growth (EC₅₀), a key metric for assessing sensitivity or resistance.

1. Media Preparation:

Prepare a suitable agar medium (e.g., Potato Dextrose Agar - PDA) according to the
manufacturer's instructions and autoclave.[26]
Cool the medium in a water bath to 50-55°C.

2. Fungicide Stock and Dilutions:

Prepare a high-concentration stock solution of the strobilurin fungicide in a suitable solvent
(e.g., acetone or DMSO).
Calculate the volumes needed to create a serial dilution series (e.g., 0, 0.01, 0.1, 1, 10, 100
µg/mL) in the molten agar. The final solvent concentration should be consistent across all
plates (and typically <1%) to avoid inhibitory effects.

3. Plate Preparation:
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Add the calculated amount of fungicide dilution to sterile petri dishes.
Pour the molten agar into the dishes, swirl gently to mix, and allow to solidify. Prepare
replicate plates for each concentration.

4. Inoculation:

From the margin of an actively growing fungal culture, take a mycelial plug of a standardized
size (e.g., 5 mm diameter) using a cork borer.
Place one plug, mycelium-side down, in the center of each fungicide-amended plate.

5. Incubation and Measurement:

Incubate the plates in the dark at the optimal temperature for the test fungus.
After a set period (when the control plate shows significant but not complete growth),
measure two perpendicular diameters of the fungal colony on each plate.
Calculate the average diameter and subtract the diameter of the initial plug.

6. Data Analysis:

Calculate the percentage of mycelial growth inhibition for each concentration relative to the
solvent-only control.
Plot the percent inhibition against the log-transformed fungicide concentration.
Use probit or logistic regression analysis to calculate the EC₅₀ value.

Protocol: Molecular Detection of Cytochrome b
Resistance Mutations
This protocol outlines the workflow for identifying point mutations in the CYTB gene associated

with resistance.
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Workflow for Detecting Strobilurin Resistance Mutations

1. Fungal Isolate Collection
(From field or pure culture)

2. DNA Extraction
(Using commercial kit or CTAB method)

3. PCR Amplification of CYTB Gene

4. PCR Product Purification
& Gel Electrophoresis (QC)

5. Sanger Sequencing

6. Sequence Analysis

7. Identify Mutations
(e.g., G143A, F129L)

Compare to
sensitive wild-type

sequence
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Caption: Experimental workflow for molecular identification of resistance mutations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b1429120?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Fungal Isolate and DNA Extraction:

Obtain a pure culture of the fungal isolate to be tested.
Extract total genomic DNA using a commercial fungal DNA extraction kit or a standard
protocol like the CTAB method. Assess DNA quality and concentration using a
spectrophotometer.

2. PCR Amplification:

Design or obtain primers that flank the regions of the CYTB gene known to harbor resistance
mutations (e.g., codons 129 and 143).[18]
Set up a standard PCR reaction containing the extracted DNA, primers, dNTPs, PCR buffer,
and a Taq polymerase.
Run the PCR using an appropriate thermal cycling program with annealing temperatures
optimized for the specific primers.

3. Verification and Sequencing:

Run the PCR product on an agarose gel to verify that a DNA fragment of the expected size
has been amplified.
Purify the PCR product to remove primers and unincorporated dNTPs.
Send the purified product for Sanger sequencing using the same forward and/or reverse
primers used for amplification.

4. Sequence Analysis:

Align the obtained sequence data with a known wild-type (sensitive) reference sequence for
the same fungal species.
Examine the alignment at key codon positions (129, 137, 143) to identify any single
nucleotide polymorphisms (SNPs) that result in an amino acid substitution associated with
resistance.

Conclusion
The strobilurin class of fungicides has had a profound impact on global agriculture, offering

broad-spectrum, preventative control of many devastating plant diseases. Their unique mode of

action, coupled with beneficial physiological effects on the host plant, has made them

invaluable tools for crop management. However, their site-specific nature presents a significant
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and ongoing challenge in the form of fungicide resistance. A thorough understanding of their

biochemistry, the molecular basis of resistance, and diligent adherence to resistance

management strategies are paramount for preserving the efficacy of this critical fungicide class

for the future. Continued research into novel derivatives, resistance mechanisms, and

integrated disease management strategies will be essential for their sustainable use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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